Cas no 33551-93-8 (Sodium bromothymol blue)
Sodium bromothymol blue structure
Product Name:Sodium bromothymol blue
CAS No:33551-93-8
MF:C27H27Br2NaO5S
MW:646.36305642128
CID:6633402
PubChem ID:6286755
Update Time:2024-01-04
Sodium bromothymol blue Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis(2-bromo-3-methyl-6-(1-methylethyl)-, S,S-dioxide, monosodium salt
- 33551-93-8
- B-8988
- Bromothymol Blue, sodium salt
- AKOS024282606
- BENZENESULFONIC ACID, 2-((3-BROMO-4-HYDROXY-2-METHYL-5-(1-METHYLETHYL)PHENYL)(3-BROMO-2-METHYL-5-(1-METHYLETHYL)-4-OXO-2,5-CYCLOHEXADIEN-1-YLIDENE)METHYL)-, SODIUM SALT (1:1)
- Sodium bromothymol blue
- Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis(2-bromo-3-methyl-6-(1-methylethyl)-, sodium salt (1:1)
- Bromothymol Blue sodium salt
- BROMTHYMOL BLUE SODIUM SALT [MI]
- 34722-90-2
- EINECS 252-169-7
- Bromthymol Blue sodium
- MFCD00077263
- UNII-CFN0FBC3YH
- S0044
- Bromthymol Blue sodium salt
- CFN0FBC3YH
- AS-83735
- Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis(2-bromo-3-methyl-6-(1-methylethyl)-, monosodium salt
- Sodium alpha-(3-bromo-5-isopropyl-4-oxo-2-methyl-2,5-cyclohexadienylidene)-2-(3-bromo-4-hydroxy-5-isopropyl-2-methylphenyl)toluenesulphonate
-
- Inchi: 1S/C27H28Br2O5S.Na/c1-13(2)18-11-20(15(5)24(28)26(18)30)23(17-9-7-8-10-22(17)35(32,33)34)21-12-19(14(3)4)27(31)25(29)16(21)6;/h7-14,30H,1-6H3,(H,32,33,34);/q;+1/p-1/b23-21-;
- InChI Key: NMKFVGALBGZKGW-VZXGSGAOSA-M
- SMILES: BrC1=C(C(=CC(=C1C)/C(/C1C=CC=CC=1S(=O)(=O)[O-])=C1\C(C)=C(C(C(=C\1)C(C)C)=O)Br)C(C)C)O.[Na+]
Computed Properties
- Exact Mass: 645.98232g/mol
- Monoisotopic Mass: 643.98436g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 36
- Rotatable Bond Count: 5
- Complexity: 1040
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103Ų
Sodium bromothymol blue Related Literature
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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